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Compound of Interest

Compound Name: Dihydropyrenophorin

Cat. No.: B15593813

For Immediate Release

[City, State] — [Date] — A comprehensive technical guide detailing the chemical structure,
physicochemical properties, and biological activities of Dihydropyrenophorin has been
compiled for researchers, scientists, and professionals in drug development. This document
provides an in-depth look at the macrolide, including its isolation and potential therapeutic
applications.

Dihydropyrenophorin, a macrolide isolated from the eastern white pine (Pinus strobus),
possesses a molecular formula of C16H2206 and a molecular weight of 310.34 g/mol . Its
chemical identity is further defined by the CAS number 1073287-13-4.

Chemical Structure

The precise arrangement of atoms within the Dihydropyrenophorin molecule is represented
by the Simplified Molecular Input Line Entry System (SMILES) string:
O=C(/C=C/C(CC[C@H]1C)=0)O--INVALID-LINK--CC--INVALID-LINK--/C=C\C(01)=0. This
notation unambiguously describes the cyclic ester (lactone) core, characteristic of macrolides,
along with its various functional groups and stereochemical configurations. A two-dimensional
representation of this structure is presented below.

Caption: 2D Chemical Structure of Dihydropyrenophorin.

Physicochemical Properties
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A summary of the key physicochemical properties of Dihydropyrenophorin is provided in the
table below. These parameters are crucial for understanding its behavior in biological systems
and for formulation development.

Property Value
Molecular Formula C16H2206
Molecular Weight 310.34 g/mol
CAS Number 1073287-13-4

0=C(/C=C/C(CC[C@H]1C)=0)O--INVALID-
LINK--CC--INVALID-LINK--/C=C\C(O1)=0

SMILES

Biological Activity

Dihydropyrenophorin has demonstrated notable antifungal properties. The table below
summarizes its minimum inhibitory concentration (MIC) against various fungal strains, providing
a quantitative measure of its potency.

Fungal Strain Minimum Inhibitory Concentration (MIC)
Aspergillus niger Data not available
Candida albicans Data not available
Saccharomyces cerevisiae Data not available
Penicillium italicum Data not available

Note: Specific MIC values for Dihydropyrenophorin were not explicitly found in the initial
search. Further targeted research is required to populate this table with precise quantitative
data.

Experimental Protocols

Isolation of Dihydropyrenophorin from Pinus strobus
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The isolation of Dihydropyrenophorin from its natural source, the eastern white pine (Pinus
strobus), is a critical procedure for obtaining the pure compound for further study. A general
workflow for this process is outlined below.

Collection of Pinus strobus plant material (e.g., needles, bark)

!

Solvent Extraction (e.g., with methanol or ethyl acetate)

“

Concentration of the crude extract under reduced pressure

“

Solvent-solvent partitioning to separate compounds by polarity

“

Column Chromatography (e.g., silica gel) for initial fractionation

“

High-Performance Liquid Chromatography (HPLC) for final purification

!

Structural elucidation of pure Dihydropyrenophorin (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation of Dihydropyrenophorin.

Signaling Pathways
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Currently, there is limited information available in the public domain regarding the specific
signaling pathways modulated by Dihydropyrenophorin. As research into its biological
activities progresses, its molecular targets and downstream effects will likely be elucidated.
Future updates to this guide will incorporate this information as it becomes available.

This technical guide serves as a foundational resource for researchers interested in
Dihydropyrenophorin. The provided data on its chemical structure and properties, coupled
with the outlined experimental workflow, will facilitate further investigation into its therapeutic
potential.

 To cite this document: BenchChem. [Unveiling the Molecular Architecture of
Dihydropyrenophorin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593813#what-is-the-chemical-structure-of-
dihydropyrenophorin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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